Cas no 852635-14-4 (BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-)

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- is a specialized aromatic amine compound featuring a benzenemethanamine core substituted with a 2-(trifluoromethyl)phenyl group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the aromatic amine functionality allows for further derivatization. Its rigid molecular framework contributes to selective binding interactions, useful in designing bioactive molecules. The compound is typically employed as an intermediate in the development of ligands, catalysts, and active pharmaceutical ingredients (APIs). Proper handling is required due to potential reactivity under specific conditions.

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- structure

852635-14-4 structure

Product Name:BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-

CAS No:852635-14-4

MF:C₁₄H₁₂F₃N

MW:251.246994018555

CID:3376960

PubChem ID:20667420

Update Time:2025-06-03

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

- BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-
- Benzyl-(2-trifluoromethyl-phenyl)-amine
- AKOS009061917
- N-BENZYL-2-(TRIFLUOROMETHYL)ANILINE
- RRDFEPNBPQBPFV-UHFFFAOYSA-N
- 852635-14-4
- Inchi： 1S/C14H12F3N/c15-14(16,17)12-8-4-5-9-13(12)18-10-11-6-2-1-3-7-11/h1-9,18H,10H2
- InChI Key： RRDFEPNBPQBPFV-UHFFFAOYSA-N
- SMILES： C1(CNC2=CC=CC=C2C(F)(F)F)=CC=CC=C1

Computed Properties

Exact Mass: 251.09218387Da
Monoisotopic Mass: 251.09218387Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 12Å²

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1634335-5g	N-benzyl-2-(trifluoromethyl)aniline	852635-14-4	98%	5g	￥32026.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1634335-10g	N-benzyl-2-(trifluoromethyl)aniline	852635-14-4	98%	10g	￥37837.00	2024-07-28

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-

Recent Advances in the Study of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- (CAS: 852635-14-4)

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- (CAS: 852635-14-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl moiety, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule, including its aromatic amine group, make it a promising candidate for the synthesis of novel therapeutic agents.

Recent research has focused on the synthesis and biological evaluation of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are critical targets in cancer therapy. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions and potency of the compound, providing valuable insights for further optimization.

Another significant development involves the use of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- as a building block in the synthesis of small-molecule inhibitors for neurodegenerative diseases. Researchers have reported that derivatives of this compound show promising activity in modulating protein-protein interactions implicated in Alzheimer's disease. These findings were highlighted in a recent preprint on bioRxiv, suggesting potential avenues for future therapeutic development.

In addition to its pharmacological potential, the compound has also been investigated for its chemical properties. A 2023 study in Organic Letters explored the reactivity of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- under various conditions, revealing its versatility as a synthetic intermediate. The study provided detailed mechanistic insights into its transformations, which could facilitate its application in diverse synthetic pathways.

Despite these advancements, challenges remain in the clinical translation of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-based therapeutics. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- (CAS: 852635-14-4) represents a promising scaffold in medicinal chemistry. Recent studies have underscored its utility in targeting various disease pathways, though additional research is needed to refine its properties for therapeutic use. The ongoing exploration of this compound highlights its significance in the evolving landscape of chemical biology and drug discovery.